![molecular formula C21H32N4O3 B2415918 N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-morpholinoethyl)oxalamide CAS No. 952977-03-6](/img/structure/B2415918.png)
N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-morpholinoethyl)oxalamide
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Description
N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H32N4O3 and its molecular weight is 388.512. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Compounds containing morpholine and piperidine rings have been explored for their pharmacological potential. For instance, benzimidazole derivatives containing a morpholine skeleton have demonstrated significant glucosidase inhibitory activity and antioxidant properties, suggesting their potential as therapeutic agents for conditions related to oxidative stress and glucose metabolism disorders (Özil, Baltaş, & Parlak, 2018). Similarly, benzisoxazole derivatives with a morpholino group have been identified as potent and selective inhibitors of acetylcholinesterase, indicating their potential in the treatment of neurodegenerative diseases like Alzheimer's (Villalobos et al., 1994).
Organic Synthesis and Material Science
In the realm of organic synthesis and material science, morpholine and piperidine derivatives have been utilized as intermediates for the synthesis of complex molecules. For example, the synthesis of novel benzimidazole derivatives bearing oxadiazole and morpholine rings has been reported, demonstrating their potential as antimicrobial agents (Rathore et al., 2017). Additionally, copolymeric systems incorporating morpholine moieties have been explored for their photoinitiation efficiency in ultraviolet-curable pigmented coatings, highlighting their application in the development of advanced materials (Angiolini et al., 1997).
Properties
IUPAC Name |
N'-[(1-benzylpiperidin-4-yl)methyl]-N-(2-morpholin-4-ylethyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N4O3/c26-20(22-8-11-24-12-14-28-15-13-24)21(27)23-16-18-6-9-25(10-7-18)17-19-4-2-1-3-5-19/h1-5,18H,6-17H2,(H,22,26)(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPEMNHWGLPLQJA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCCN2CCOCC2)CC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.